Cas no 1396679-50-7 (N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylfuran-2-carboxamide)

• Product Name: N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylfuran-2-carboxamide
• CAS No: 1396679-50-7
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• CID: 6263665
• PubChem ID: 71792789
• Update Time: 2025-05-23

N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylfuran-2-carboxamide
• N-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]furan-2-carboxamide
• N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)furan-2-carboxamide
• N-[4-(3,4-Dihydro-1H-isoquinolin-2-yl)but-2-ynyl]furan-2-carboxamide
• F6244-2960
• AKOS024542895
• 1396679-50-7

• Inchi： 1S/C18H18N2O2/c21-18(17-8-5-13-22-17)19-10-3-4-11-20-12-9-15-6-1-2-7-16(15)14-20/h1-2,5-8,13H,9-12,14H2,(H,19,21)
• InChI Key： GOXDUJPIWBDAFO-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCC#CCN1CC2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 294.136827821g/mol
• Monoisotopic Mass: 294.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.5Ų

Additional information on N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylfuran-2-carboxamide

Introduction to N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylfuran-2-carboxamide (CAS No. 1396679-50-7)

N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylfuran-2-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1396679-50-7, belongs to a class of molecules that are often explored for their pharmacological properties. The presence of multiple functional groups, including a tetrahydroisoquinoline moiety and a furan ring, makes this molecule a subject of interest for synthetic chemists and medicinal biologists alike.

The tetrahydroisoquinoline scaffold is particularly noteworthy as it is a common structural motif found in numerous bioactive natural products and pharmacologically relevant compounds. This scaffold is known for its ability to interact with various biological targets, making it a valuable component in drug design. In contrast, the furan ring introduces additional electronic and steric properties that can influence the compound's reactivity and biological activity. The combination of these two structural elements in N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylfuran-2-carboxamide suggests a potential for diverse biological functions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. These tools have been instrumental in identifying potential binding interactions between N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylfuran-2-carboxamide and various biological targets. For instance, studies have suggested that the tetrahydroisoquinoline moiety may interact with enzymes and receptors involved in neurotransmitter signaling pathways. This has opened up avenues for exploring the compound's potential as a tool compound in the study of neurological disorders.

Moreover, the alkynyl group present in the molecular structure of N-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylylfuran - 2-carboxamide provides a versatile handle for further chemical modification. This feature allows chemists to attach various functional groups or biomolecules through cross-coupling reactions, thereby tailoring the compound's properties for specific applications. Such modifications are crucial in drug discovery pipelines where lead optimization is often required to enhance potency, selectivity, and pharmacokinetic profiles.

The furan ring in the compound also contributes to its overall electronic distribution and can influence its solubility and metabolic stability. These factors are critical considerations in pharmaceutical development, as they can impact how the compound behaves within living systems. Researchers have been exploring strategies to optimize these properties through structural modifications aimed at improving bioavailability and reducing off-target effects.

In terms of synthetic chemistry, N - 4 - ( 1 , 2 , 3 , 4 - tetrahydroisoquinolin - 2 - yl ) but - 2 - yn - 1 - ylfuran - 2 - carboxamide represents an interesting challenge due to its complex architecture. The synthesis of this molecule requires careful planning to ensure high yield and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds that are essential for creating the desired framework.

Recent studies have also highlighted the importance of understanding the stereochemistry of complex molecules like N - 4 - ( 1 , 2 , 3 , 4 - tetrahydroisoquinolin - 2 - yl ) but - 2 - yn - 1 - ylfuran - 2 - carboxamide . The stereochemical configuration at key chiral centers can significantly influence biological activity, making it crucial to control these aspects during synthesis. Techniques such as asymmetric catalysis have been employed to achieve enantioselective synthesis, ensuring that only the desired stereoisomer is produced.

The potential applications of N - 4 - ( 1 , 2 , 3 , 4 - tetrahydroisoquinolin - 2 - yl ) but - 2 yn lylfuran carboxamide extend beyond basic research. Given its structural complexity and functional diversity, this compound could serve as a valuable intermediate in the synthesis of more advanced pharmaceuticals. Additionally, its unique properties make it a candidate for use as an tool compound in high-throughput screening campaigns aimed at identifying new drug candidates.

As our understanding of biological systems continues to grow, so does the demand for sophisticated chemical tools to study these systems at a molecular level. Compounds like N - 4 ( ) but yn llylfuran carboxamide are instrumental in this endeavor by providing researchers with molecules that can interact with specific biological targets and reveal insights into their function.

In conclusion,N -( ) but yn llylfuran carboxamide is a multifaceted molecule with significant potential in pharmaceutical research. Its unique structural features,tetrahydroisoquinoline scaffold,furan ring,and alkynyl group,make it a subject of great interest for both synthetic chemists and medicinal biologists. As research progresses,computational chemistry,and advanced synthetic methodologies,continue to enhance our ability to explore its biological activities and develop new applications for this intriguing compound.